Potassium hydroxide

• IUPAC Name: potassium;hydroxide
• InChI: InChI=1S/K.H2O/h;1H2/q+1;/p-1
• InChI Key: KWYUFKZDYYNOTN-UHFFFAOYSA-M
• Canonical SMILES: [OH-].[K+]
• Molecular Formula: KOH, HKO
• DSSTOX Substance ID: DTXSID5029633
• Molecular Weight: 56.106 g/mol
• Physical Description: Potassium hydroxide, solution appears as an clear aqueous solution. Corrosive to metals and tissue. Noncombustible. Used in chemical manufacturing, petroleum refining, cleaning compounds., Potassium hydroxide, [dry solid, flake, bead, or granular] appears as a white solid. Corrosive to metals and tissue. Used in soap manufacture, bleach, as an electrolyte in alkaline batteries, and as a food additive., Dry Powder; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, Other Solid; Water or Solvent Wet Solid, White or nearly white pellets, flakes, sticks, fused masses or other forms, Odorless, white or slightly yellow lumps, rods, flakes, sticks, or pellets. [Note: May be used as an aqueous solution.]; [NIOSH], WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS., White, odorless solid or clear aqueous solution., Odorless, white or slightly yellow lumps, rods, flakes, sticks, or pellets. [Note: May be used as an aqueous solution.]
• Boiling Point: greater than 266 °F at 760 mmHg (USCG, 1999), 2408 °F at 760 mmHg (NTP, 1992), 1,320, 1327 °C, 1324 °C, 2408 °F, 2415 °F
• Solubility: 107 g/100 cc at 59 °F (NTP, 1992), Soluble, Very soluble in water. Freely soluble in ethanol, Solubility in water, 121 g/100 g water at 25 °C, Solubility in water (g KOH/100 g H2O): 97 at 0 °C; 103 at 10 °C; 112 at 20 °C; 126 at 30 °C; 178 at 100 °C, Soluble in 0.9 part water, about 0.6 part boiling water, Soluble in ethanol, methanol, For more Solubility (Complete) data for POTASSIUM HYDROXIDE (6 total), please visit the HSDB record page., Solubility in water, g/100ml at 25 °C: 110 (very good), (59 °F): 107%
• Density: 1.45 to 1.50 at 68 °F (USCG, 1999), 2.04 at 59 °F (USCG, 1999) - Denser than water; will sink, 2.044 g/cu cm, Colorless, strongly basic, soapy, caustic liquid whose density depends on the concentration (g/cu cm at wt%): 1.092 at 10; 1.188 at 29; a.291 at 30; a.395 at 40; 1.514 at 50 /Aqueous potassium hydroxide/, 2.04 g/cm³, 2.04
• Vapor Pressure: 1 mmHg at 1326 °F ; 5 mmHg at 1497 °F (NTP, 1992), 1 MM HG @ 714 °C, 1 mmHg at 1326 °F; 5 mmHg at 1497 °F, (1317 °F): 1 mmHg
• Impurities: /Potential/ impurities: sodium oxide, sodium carbonate, sodium chloride, sodium chlorate, ferrous oxide, mercury, sodium sulfate, silicon dioxide, aluminum oxide, calcium oxide, magnesium oxide, manganese, nickel, and copper.
• Color/Form: White or colorless, orthorhombic, deliquescent pieces, lumps, or sticks having crystalline fracture, White or slightly yellow lumps, rods, pellets, White rhombic crystals
• CAS No.: 1310-58-3
• Melting Point: 680 °F approximately (NTP, 1992), about 360 °C; about 380 °C when anhydrous, Melting point: 406 °C, 90-92% KOH; MP: about 250 °C; heat of fusion: about 6.7 kJ/mol /Technical potassium hydroxide/, 380 °C, 680 °F, 716 °F

Description

Potassium hydroxide (KOH) is a fundamental inorganic compound prized in research for its potent alkaline properties. As a strong base, it completely dissociates in aqueous solutions to yield potassium (K⁺) and hydroxide (OH⁻) ions, making it an indispensable reagent for pH adjustment and the creation of alkaline environments essential for numerous biochemical and chemical processes. In molecular biology and biochemistry, KOH is critical for the alkaline lysis method, a foundational technique for the purification of plasmid DNA from bacterial cells, leveraging its ability to denature chromosomal DNA and proteins while leaving supercoiled plasmids intact. Its utility extends to organic synthesis, where it acts as a catalyst in transesterification and saponification reactions, and as a base for deprotonation steps. Furthermore, KOH serves as a key etchant and cleaning agent in materials science for processing silicon wafers and other substrates. This high-purity reagent is manufactured under stringent quality controls to ensure consistency, reliability, and reproducibility in your research, supporting advancements across life sciences, chemical synthesis, and materials engineering.

Electrochemical Purification:for Specific Research Applications Where Even Minute Traces of Certain Metals Can Interfere with Results, Electrochemical Methods Offer a Targeted Solution.acs.orga Simple and Effective Method Has Been Developed to Remove Iron Fe Impurities from Commercial Koh Solutions.acs.orgthis Technique Uses a Molybdenum Disulfide Mos₂ Catalyst Deposited on a Porous Nickel Foam As Both the Anode and Cathode in a Two Electrode Setup.acs.orgduring Electrolysis, Iron Impurities Are Actively Removed from the Electrolyte Solution, Providing an Efficient Route to Fe Free Koh for Sensitive Research, Such As Catalysis Studies.acs.orgthis Method is Advantageous As It Can Purify Large Batches Without Adding Other Chemical Reagents.acs.org

These advanced production and purification processes are critical for supplying the high-grade potassium hydroxide (B78521) required for innovation in science and technology. businessresearchinsights.com

Table 4: Mentioned Compounds and PubChem CIDs

Compound Name	PubChem CID
Potassium hydroxide	14797
Potassium carbonate	11430
Calcium hydroxide	6093
Calcium carbonate	516889
Ethanol (B145695)	702
Water	962
Sodium	5360545
Iron	23925
Nickel	935
Chloride	312
Chromium	23976

Reaction Mechanisms and Chemical Transformations Involving Potassium Hydroxide

Fundamental Mechanisms of KOH as a Strong Base

The foundational chemical behavior of potassium hydroxide (B78521) stems from its classification as a strong base, a property that dictates its interactions in aqueous environments and with acidic substances.

Complete Dissociation in Aqueous Systems and Hydroxide Ion Generation

When solid potassium hydroxide is introduced into an aqueous system, it undergoes complete dissociation. This process, known as solvation, is not considered a chemical reaction in the sense of producing a new substance, but rather a physical dissolution and ionization. ucalgary.ca The ionic bond between the potassium cation (K⁺) and the hydroxide anion (OH⁻) breaks, releasing these ions into the solution. organicchemistrytutor.comcommonorganicchemistry.com

KOH(s) → K⁺(aq) + OH⁻(aq)

Each resulting ion becomes fully solvated, meaning it is surrounded by water molecules, which helps to stabilize the separated charges. ucalgary.ca The liberation of hydroxide ions is the key event; it is the high concentration of these OH⁻ ions that imparts the strong alkalinity to the solution. libretexts.orgsigmaaldrich.com This dissociation is a highly exothermic process, releasing significant heat. ucalgary.ca Because it fully dissociates in an aqueous solution, this compound is classified as a strong base. sigmaaldrich.commasterorganicchemistry.comaquadocs.org

Neutralization Reactions with Acids: Formation of Potassium Salts

A quintessential reaction of a strong base is its ability to neutralize an acid. When this compound reacts with an acid, the hydroxide ions (OH⁻) from the KOH combine with the hydrogen ions (H⁺) from the acid to form water. libretexts.org The remaining ions, the potassium cation (K⁺) and the acid's anion, combine to form a salt. This is a fundamental acid-base reaction that results in a solution that is closer to a neutral pH. libretexts.orgnano-lab.com.tr

The general form of this reaction is: KOH (base) + HA (acid) → K⁺A⁻ (salt) + H₂O (water)

For example, the reaction between this compound and hydrochloric acid (HCl) produces potassium chloride (KCl) and water. wikipedia.orgmetrohm.comKOH(aq) + HCl(aq) → KCl(aq) + H₂O(l)

Similarly, when KOH reacts with a dibasic acid like sulfuric acid (H₂SO₄), the stoichiometry determines the product. A 1:1 molar ratio yields potassium hydrogen sulfate, while a 2:1 ratio of base to acid results in the formation of potassium sulfate. nano-lab.com.trwikipedia.orgKOH + H₂SO₄ → KHSO₄ + H₂O 2KOH + H₂SO₄ → K₂SO₄ + 2H₂O

These neutralization reactions are typically exothermic, releasing heat energy. cutm.ac.in

This compound as a Nucleophile in Organic Synthesis

Beyond its role as a simple base, the hydroxide ion generated from KOH is an effective nucleophile. This property is harnessed in a variety of organic synthesis reactions where the hydroxide ion attacks an electron-deficient center.

Saponification of Esters: Mechanism and Analytical Utility

Saponification is the base-promoted hydrolysis of an ester. ebsco.com Using a strong base like this compound, an ester is converted into an alcohol and the potassium salt of a carboxylic acid. organicchemistrytutor.comyoutube.com This reaction is fundamental to the production of soap from fats and oils (which are triglycerides, a type of ester). masterorganicchemistry.comcutm.ac.in

The mechanism proceeds in several steps:

Nucleophilic Attack: The hydroxide ion (OH⁻) from KOH, acting as a nucleophile, attacks the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate where the carbonyl carbon's geometry shifts from trigonal planar to tetrahedral. organicchemistrytutor.commasterorganicchemistry.comyoutube.com

Leaving Group Elimination: The unstable tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the alkoxide ion (RO⁻) as the leaving group. This results in the formation of a carboxylic acid and an alkoxide ion. organicchemistrytutor.comyoutube.com

Acid-Base Reaction: The newly formed carboxylic acid (pKa ~4-5) is a much stronger acid than the alcohol (pKa ~16-18) from which the alkoxide was derived. Therefore, the alkoxide ion, a strong base, immediately deprotonates the carboxylic acid. masterorganicchemistry.comyoutube.com This acid-base step is essentially irreversible and is the driving force for the entire reaction, pulling the equilibrium towards the products. masterorganicchemistry.comoperachem.com

Final Product Formation: The final products in the basic solution are the potassium salt of the carboxylic acid (a carboxylate salt) and the alcohol. youtube.com An acidic workup is required to protonate the carboxylate and obtain the neutral carboxylic acid. organicchemistrytutor.commasterorganicchemistry.com

Analytical Utility: The saponification reaction has significant analytical utility, particularly in the characterization of fats and oils. The Saponification Value (SV) is defined as the number of milligrams of KOH required to saponify one gram of a fat or oil. cutm.ac.invipsen.vn This value is inversely proportional to the average molecular weight of the fatty acids present in the triglycerides of the sample. aquadocs.orgcutm.ac.in Fats and oils with shorter-chain fatty acids will have more ester molecules per gram, thus requiring more KOH for saponification, resulting in a higher saponification value. cutm.ac.invipsen.vn The SV is a crucial quality control parameter for determining the purity and average fatty acid chain length in edible and industrial oils. nano-lab.com.trmetrohm.comvipsen.vn

Dehydrohalogenation Reactions: Formation of Alkenes from Alkyl Halides

This compound is a common reagent used to promote the elimination of a hydrogen halide (H-X) from an alkyl halide, a reaction known as dehydrohalogenation. This process results in the formation of an alkene (a carbon-carbon double bond). unacademy.com

The reaction typically proceeds via the E2 (bimolecular elimination) mechanism , especially when a strong, non-bulky base like KOH is used in an alcoholic solvent (e.g., ethanolic KOH). studysmarter.co.ukadichemistry.com The mechanism is a single, concerted step:

The hydroxide ion acts as a base and abstracts a proton from a carbon atom adjacent to the carbon bearing the halogen (the β-carbon).

Simultaneously, the electrons from the cleaved C-H bond shift to form a new pi (π) bond between the α- and β-carbons.

At the same time, the halogen atom (the leaving group) is expelled, taking the electrons from the C-X bond with it. youtube.com

The use of an alcoholic solvent for KOH is crucial as it favors elimination over the competing nucleophilic substitution (Sₙ2) reaction. adichemistry.com The reactivity of alkyl halides in E2 reactions generally increases from primary to secondary to tertiary halides. uci.edu

Carbonyl Condensation Reactions (e.g., Aldol (B89426) Reaction) via Enolate Intermediates

This compound serves as an effective base catalyst for aldol condensation reactions. commonorganicchemistry.comsigmaaldrich.comresearchgate.net This reaction is a powerful tool in organic synthesis for forming carbon-carbon bonds. libretexts.orgsrmist.edu.in It involves the reaction of two carbonyl compounds (aldehydes or ketones) to form a β-hydroxy aldehyde or β-hydroxy ketone, which can then dehydrate to form a conjugated enone. libretexts.orglibretexts.org

The mechanism for the base-catalyzed aldol reaction using KOH involves the following key steps:

Enolate Formation: The hydroxide ion (OH⁻) from KOH acts as a base, removing an acidic α-hydrogen (a hydrogen on the carbon adjacent to the carbonyl group) from one of the carbonyl molecules. This deprotonation results in the formation of a resonance-stabilized enolate ion. ucalgary.canumberanalytics.comquora.com

Nucleophilic Attack: The newly formed enolate ion is a potent carbon-based nucleophile. It attacks the electrophilic carbonyl carbon of a second molecule of the carbonyl compound. This step forms a new carbon-carbon bond and results in an alkoxide intermediate. ucalgary.casrmist.edu.in

Protonation: The alkoxide intermediate is a base and is protonated by a water molecule (formed in the initial deprotonation step or present as the solvent), regenerating the hydroxide catalyst and forming the β-hydroxy carbonyl compound, known as the aldol addition product. ucalgary.ca

If the reaction mixture is heated, this aldol addition product can undergo a subsequent dehydration (elimination) reaction, also facilitated by the base, to yield an α,β-unsaturated aldehyde or ketone. libretexts.orgwikipedia.org

Reactions with Inorganic Compounds

This compound, a strong base, readily reacts with acidic oxides like silicon dioxide (SiO₂). This acid-base reaction results in the formation of soluble potassium silicates and water. you-iggy.combyjus.com The generalized chemical equation for this reaction is:

2KOH + nSiO₂ → K₂O·nSiO₂ + H₂O wikipedia.org

This reaction is utilized to produce potassium silicates, which are compounds with a variety of industrial applications, including in cleaning formulations as corrosion inhibitors, in the fabrication of welding rods, and as a source of soluble silica (B1680970) in horticulture. wikipedia.orgatamanchemicals.com The process can be carried out hydrothermally by reacting a crystalline silica source with an aqueous this compound solution (typically 10-40% by weight) in a pressure reactor at elevated temperatures (150°C to 300°C). google.com

This compound reacts with carbon dioxide (CO₂), an acidic gas, from the atmosphere. atamanchemicals.com This absorption reaction leads to the formation of potassium carbonate (K₂CO₃) initially. atamanchemicals.comnih.govwikipedia.org

2KOH + CO₂ → K₂CO₃ + H₂O wikipedia.org

If the exposure to carbon dioxide continues, the potassium carbonate formed can further react with CO₂ and water to produce potassium bicarbonate (KHCO₃), also known as potassium hydrogen carbonate. byjus.comnih.govwikipedia.org

K₂CO₃ + CO₂ + H₂O → 2KHCO₃ wikipedia.org

This property makes aqueous this compound solutions effective at scrubbing carbon dioxide from gas streams.

Catalytic Mechanisms of this compound in Chemical Processes

This compound is a widely used and effective catalyst for the transesterification process in biodiesel production. atamanchemicals.com Biodiesel, which consists of fatty acid methyl esters (FAMEs), is produced by reacting triglycerides (the primary component of vegetable oils and animal fats) with an alcohol, most commonly methanol (B129727). nih.govwikipedia.org

The catalytic mechanism involves the reaction of this compound with methanol to form potassium methoxide (B1231860) (CH₃OK) and water.

KOH + CH₃OH ⇌ CH₃OK + H₂O

Potassium methoxide is a more potent nucleophile than methanol itself. The methoxide ion then attacks the electrophilic carbonyl carbon of the triglyceride molecule. This nucleophilic attack initiates a series of transesterification steps, where the three fatty acid chains of the triglyceride are sequentially cleaved and converted into fatty acid methyl esters. Glycerol is formed as a co-product in this process. ontosight.ai

1 mole of Triglyceride + 3 moles of Methanol --(KOH catalyst)--> 3 moles of Fatty Acid Methyl Esters (Biodiesel) + 1 mole of Glycerol

The use of KOH as a catalyst is favored due to its high catalytic activity, low cost, and efficiency in promoting the reaction under moderate conditions. atamanchemicals.com

Hydrothermal Gasification Process for Syngas Production

This compound (KOH) serves as an effective homogeneous catalyst in the hydrothermal gasification (HTG) of biomass for the production of synthesis gas (syngas), a mixture primarily composed of hydrogen (H₂), carbon monoxide (CO), carbon dioxide (CO₂), and methane (B114726) (CH₄). The process utilizes water in its subcritical or supercritical state as a reaction medium to break down complex organic matter into gaseous products. mdpi.comieabioenergy.com The catalytic action of KOH is crucial for enhancing gasification efficiency and directing the reaction pathways toward higher hydrogen yields. mdpi.com

Potassium-based catalysts, including KOH, have demonstrated high efficacy in increasing gas yield and promoting the desulfurization of the resulting syngas. mdpi.com In comparative studies with other alkali catalysts, KOH often shows superior performance in hydrogen production. For instance, during the gasification of perennial timothy grass at 650 °C, KOH was found to be more effective than its sodium counterpart, NaOH, in producing hydrogen. mdpi.com Similarly, in the gasification of glucose, a 0.1 wt. % KOH catalyst at supercritical conditions (450–560 °C, 25 MPa) significantly enhanced hydrogen production. mdpi.com Research on various biomass feedstocks has confirmed that potassium-based catalysts are generally better for maximizing hydrogen generation in homogeneous catalysis for HTG reactions. mdpi.com

The primary role of KOH is to promote the water-gas shift (WGS) reaction (CO + H₂O ⇌ CO₂ + H₂), which is critical for increasing the hydrogen content of the syngas. mdpi.com Studies have shown that increasing the concentration of KOH can lead to higher total gas yields and increased H₂, CH₄, and CO₂ production, while the CO yield decreases, indicating the promotion of the WGS reaction. mdpi.com In one study, KOH catalysis resulted in the highest H₂ yield of 9 mol/kg of biomass, surpassing K₂CO₃, NaOH, and Na₂CO₃. mdpi.com The catalytic activity for hydrogen production in another study on pinewood gasification followed the order: Ni/Al₂O₃ > KOH > Ru/Al₂O₃ > NaOH. aidic.it

Catalyst Performance in Hydrothermal Gasification

Catalyst	Feedstock	Temperature (°C)	Pressure (MPa)	Key Finding	Reference
KOH, K₂CO₃, NaOH, Na₂CO₃	Sewage Sludge	450	23–26	Potassium-based catalysts were effective for increasing gas yield and desulfurization.	mdpi.com
KOH, NaOH, K₂CO₃	Black Liquor, Paper Sludge	500–650	25	KOH and K₂CO₃ were superior to NaOH and Na₂CO₃ in producing more hydrogen from timothy grass.	mdpi.com
KOH	Glucose	450–560	25	Enhanced hydrogen production and H₂ gasification efficiency.	mdpi.com
KOH	General Biomass	N/A	N/A	Showed the highest H₂ yield (9 mol/kg) compared to K₂CO₃, NaOH, and Na₂CO₃.	mdpi.com
KOH, Ni/Al₂O₃, Ru/Al₂O₃, NaOH	Pinewood	550	23-25	Catalytic activity for H₂ production: Ni/Al₂O₃ > KOH > Ru/Al₂O₃ > NaOH.	aidic.it

Activation of Carbon Materials for Enhanced Porosity and Surface Functionality

This compound is a widely used and highly effective chemical activating agent for producing activated carbons (ACs) from various carbonaceous precursors, such as biomass and biochar. mdpi.comthaiscience.info The activation process significantly enhances the material's specific surface area, pore volume, and surface functionality, making it suitable for applications like adsorption, CO₂ capture, and energy storage. mdpi.comresearchgate.net

The activation can be performed in two primary ways: a one-step method involving the direct pyrolysis of a mixture of biomass and KOH, or a two-step method where biomass is first pyrolyzed to produce biochar, which is then mixed with KOH and heated at high temperatures (700–900 °C). mdpi.com The two-step method is often preferred as it can result in ACs with higher carbon content, a larger Brunauer–Emmett–Teller (BET) specific surface area (SBET), and more developed porosity. mdpi.com

The mechanism of KOH activation is a complex series of chemical reactions that are highly dependent on temperature and the KOH-to-carbon ratio. mdpi.comresearchgate.net

Low Temperatures (< 600 °C): KOH melts around 360 °C and begins to react with oxygen-containing functional groups (like -COOH and -OH) on the surface of the carbon material. mdpi.commdpi.com It also reacts with carbon at the edges of aromatic structures. mdpi.com These initial reactions lead to the formation of potassium compounds like potassium carbonate (K₂CO₃) and the release of gases. mdpi.commdpi.com The fundamental reaction is the reduction of KOH by carbon: 6KOH + 2C → 2K + 3H₂ + 2K₂CO₃. researchgate.netmdpi.com

High Temperatures (> 700 °C): At these temperatures, the reactions intensify. The K₂CO₃ formed can decompose to K₂O and CO₂, and both K₂CO₃ and K₂O can further react with carbon. mdpi.comresearchgate.netmdpi.com Metallic potassium (K) generated during the process can intercalate into the carbon lattice, expanding its structure. thaiscience.inforesearchgate.net The combination of these chemical reactions and the release of gaseous products (H₂, CO, CO₂) etches the carbon framework, creating a vast network of micropores and mesopores. mdpi.comwhiterose.ac.uk Subsequent washing with acid and water removes the potassium compounds, leaving behind a highly porous carbon structure. acs.org

The ratio of KOH to biochar (KOH/BC) and the activation temperature are critical parameters. Increasing the KOH/BC ratio generally leads to a more developed pore structure and a higher specific surface area. mdpi.comacs.org For instance, in one study, increasing the KOH/BC ratio from 1 to 7 resulted in the SBET of brewer's spent grain-based AC increasing to 2997.69 m²/g. mdpi.com However, excessively high temperatures or ratios can lead to the destruction of the pore structure, causing a decrease in surface area. thaiscience.info

Effect of KOH Activation on Carbon Properties

Precursor Material	Activation Conditions	Resulting SBET (m²/g)	Key Finding	Reference
Brewer's Spent Grain Biochar	KOH/BC ratio of 7, 700 °C	2997.69	Increasing the KOH/BC ratio significantly enhanced porosity.	mdpi.com
Rice Husk Biochar	KOH/Biomass ratio of 3, 600 °C	~755	Altering the KOH/biomass ratio changes the texture and specific surface area.	acs.org
Corn Stalk Biochar	KOH activation	473.64	Surface area increased approximately 20-fold compared to unmodified biochar (24.25 m²/g).	mdpi.com
Palm Shell Char	KOH/char ratio of 2, 900 °C, 1 h	1643	Optimum conditions for producing ACs with high surface area from palm shells.	thaiscience.info
Delignified Poplar Sawdust	KOH/CDW ratio of 4, 700 °C, 2 h	970.5	Combined delignification and KOH activation created a high specific surface area with abundant oxygen-containing groups.	nih.gov

Selective Synthesis of Diorganyl Diselenides

This compound plays a crucial role as a basic reagent in the synthesis of diorganyl diselenides (R-Se-Se-R), a significant class of organoselenium compounds. rsc.orgrsc.org It facilitates a method that avoids the use of more hazardous reducing agents. rsc.org The synthesis is typically a one-pot reaction where elemental selenium is first treated with KOH to generate a reactive selenium species, which then reacts with an organyl halide (R-X). rsc.orgresearchgate.net

The core of the reaction mechanism involves the disproportionation of elemental selenium in a basic medium. When selenium powder is stirred with an aqueous solution of KOH, it is proposed to form potassium diselenide (K₂Se₂) and potassium selenite (B80905) (K₂SeO₃). rsc.org The optimized conditions for the selective formation of the key intermediate, the diselenide dianion (Se₂²⁻), involve using approximately 1.2 equivalents of KOH per equivalent of selenium. rsc.org The proposed reaction is: 3Se + 6KOH → 2K₂Se + K₂SeO₃ + 3H₂O. An excess of KOH could further reduce the selenium. rsc.org In some protocols, a reducing agent like hydrazine (B178648) hydrate (B1144303) is used alongside KOH to selectively reduce elemental selenium to the potassium diselenide intermediate. mdpi.com

Once the potassium diselenide is formed in situ, an organyl halide (such as an alkyl or aryl halide) is added to the reaction mixture. The diselenide anion (Se₂²⁻) then acts as a nucleophile, displacing the halide to form the symmetrical diorganyl diselenide product. rsc.org

R-X + K₂Se₂ → R-Se-Se-R + 2KX

This method has been successfully applied to a diverse range of organyl halides, achieving modest to excellent yields (33–99%). rsc.org The use of KOH is critical for controlling the reaction pathway to selectively produce the diselenide while suppressing the formation of side products like diorganyl selenides (R-Se-R). rsc.org The reaction conditions, including the stoichiometry of KOH, temperature, and reaction time, are carefully optimized to maximize the yield of the desired diselenide. rsc.org For example, the formation of K₂Se₂ is typically carried out at room temperature (25 °C) for about an hour, while the subsequent reaction with the halide may require temperatures ranging from 25 °C to 150 °C depending on the substrate's reactivity. rsc.org

Advanced Applications of Potassium Hydroxide in Scientific Disciplines

Electrochemical Applications

Potassium hydroxide (B78521) (KOH) is a critical component in a variety of advanced electrochemical applications due to its nature as a strong electrolyte. Its high ionic conductivity and stability make it indispensable in energy conversion and storage systems, as well as in specialized electrochemical synthesis processes.

Aqueous potassium hydroxide is a preferred electrolyte in many alkaline battery and fuel cell systems. americanelements.com Its primary function is to facilitate the flow of ions between the anode and cathode, a fundamental process for the generation of electrical energy. americanelements.com It is a key component in nickel-cadmium (Ni-Cd), nickel-metal hydride (Ni-MH), and alkaline fuel cells (AFCs). fishersci.atfishersci.befishersci.ie

In alkaline systems, this compound dissociates in water to provide a high concentration of mobile potassium (K+) and hydroxide (OH-) ions. americanelements.comeasychem.org This ionic dissociation is what allows the solution to conduct electricity effectively. americanelements.com The hydroxide ions, in particular, play an active role in the electrochemical reactions.

In alkaline fuel cells, for instance, hydroxyl ions (OH-) migrate from the cathode, where they are produced from the reaction of oxygen and water, to the anode. fishersci.seamericanelements.com At the anode, these ions react with the hydrogen fuel to produce water and release electrons, which then flow through the external circuit to generate power. fishersci.seamericanelements.com The fundamental reactions are as follows:

Anode Reaction: H₂ + 2OH⁻ → 2H₂O + 2e⁻ americanelements.com

Cathode Reaction: O₂ + 2H₂O + 4e⁻ → 4OH⁻ americanelements.com

Similarly, in Ni-Cd and Ni-MH batteries, the KOH electrolyte provides the medium for ion transport between the nickel hydroxide positive electrode and the cadmium or metal-hydride negative electrode during charge and discharge cycles. fishersci.ieereztech.comfishersci.ca While the electrolyte itself does not practically take part in the main chemical reaction, its conductivity and stability are paramount to the battery's performance and long life. atamanchemicals.com

For alkaline water electrolysis, a key process for green hydrogen production, both this compound (KOH) and sodium hydroxide (NaOH) are common electrolytes. uni.lu However, research indicates that KOH is generally the superior choice for maximizing efficiency. wikipedia.orgfishersci.at The primary reason is the higher ionic conductivity of KOH solutions compared to NaOH solutions of the same concentration. wikipedia.orgfishersci.atd-nb.info This is attributed to the properties of the hydrated cations; the potassium ion (K⁺) is larger and more mobile in solution than the sodium ion (Na⁺), allowing it to carry charge more efficiently. wikipedia.orgfishersci.at

This higher conductivity reduces the internal resistance of the electrolysis cell, leading to lower energy consumption for the same amount of hydrogen produced. wikipedia.orgd-nb.info Studies have also shown that KOH can result in slightly lower overpotentials for the hydrogen evolution reaction and may be less corrosive to certain electrode materials compared to NaOH. wikipedia.orgfishersci.at While NaOH is often less expensive, KOH's performance advantages frequently make it the preferred electrolyte, especially in high-performance electrolysis systems. fishersci.atd-nb.infoamericanelements.com

Table 1: Comparison of KOH and NaOH as Electrolytes in Water Electrolysis

Feature	This compound (KOH)	Sodium Hydroxide (NaOH)	Source(s)
Ionic Conductivity	Higher; K⁺ ions are larger and more mobile.	Lower; Na⁺ ions are less mobile.	fishersci.atwikipedia.orgfishersci.atncbj.gov.pl
Electrolysis Efficiency	More efficient due to lower resistance.	Less efficient; higher energy consumption.	wikipedia.orgd-nb.info
Overpotential	Tends to result in slightly lower overpotentials.	Tends to have slightly higher overpotentials.	wikipedia.orgfishersci.at
Corrosion	Generally considered less corrosive to some system components.	Can be more corrosive to certain materials.	wikipedia.orgfishersci.at
Cost	Generally more expensive.	Lower cost and often more readily available.	fishersci.atd-nb.info

While aqueous KOH solutions are common, its behavior in non-aqueous solvents like ethylene (B1197577) glycol (EG) is crucial for specific applications, such as certain types of CO₂ capture systems. nih.gov Molecular dynamics simulations and experimental measurements have been used to study the ionic conductivity of KOH in EG. nih.govresearchgate.netereztech.com

Research shows that the ionic conductivity of KOH in ethylene glycol is significantly lower than in water. nih.govresearchgate.net For example, a 1 mol/kg solution of KOH in ethylene glycol has an ionic conductivity of about 0.85 S/m, whereas a similar concentration in water is about 19.8 S/m at 298 K. nih.govresearchgate.net This difference is largely due to the lower dielectric constant and polarity of ethylene glycol compared to water, which results in a lower degree of KOH dissociation into its constituent ions. nih.govresearchgate.net The study of these systems relies on complex simulations to understand the ion-solvent interactions and charge transport mechanisms at a molecular level. easychem.org

Table 2: Ionic Conductivity of KOH in Aqueous vs. Non-Aqueous Solvent

Electrolyte System	Ionic Conductivity (S/m)	Temperature (K)	Source(s)
1 mol/kg KOH in Water	~19.8	298	nih.govresearchgate.net
1 mol/kg KOH in Ethylene Glycol	~0.85	298	nih.govresearchgate.net

This compound serves as a key electrolyte in the electrochemical dissolution of metals for specialized applications, such as the production of medical isotopes. d-nb.infofrontiersin.org One of the most important medical isotopes, Technetium-99m (⁹⁹ᵐTc), is produced from the decay of its parent isotope, Molybdenum-99 (⁹⁹Mo). d-nb.info An emerging alternative to reactor-based production involves bombarding a metallic Molybdenum-100 (¹⁰⁰Mo) target in a cyclotron. d-nb.infoncbj.gov.pl

After irradiation, the molybdenum target must be dissolved to recover the ⁹⁹ᵐTc. frontiersin.org Electrochemical dissolution using a this compound electrolyte offers a controllable and automatable alternative to direct chemical dissolution with agents like hydrogen peroxide. d-nb.infoncbj.gov.pl In this process, the irradiated molybdenum target acts as the anode in an electrolytic cell with a platinum cathode and a KOH solution as the electrolyte. d-nb.infofrontiersin.org Studies have investigated the optimal conditions for this process, finding that a 5 M KOH solution at an elevated temperature of 55°C can achieve efficient and rapid dissolution of the molybdenum target, with a total dissolution time as short as 70 minutes being achieved under specific current densities. d-nb.inforesearchgate.net This method is crucial for developing a sustainable and reliable supply of ⁹⁹ᵐTc for nuclear medicine procedures. d-nb.info

This compound plays a pivotal role as a chemical activating agent in the synthesis of high-performance porous carbon materials for energy storage devices like supercapacitors and certain batteries. nih.govwikipedia.org The activation process involves mixing a carbon precursor (derived from sources like biomass, polymers, or nanostructured carbons) with KOH and heating it at high temperatures. nih.govnih.gov

This process dramatically alters the microstructure of the carbon material. The KOH chemically etches the carbon framework, creating a vast network of micropores and a well-defined pore size distribution. nih.govwikipedia.org This results in materials with exceptionally high specific surface areas, sometimes exceeding 3000 m²/g. nih.govwikipedia.org This enormous surface area is critical for supercapacitors, as it provides a large interface for the formation of the electrochemical double-layer, where charge is stored. nih.gov

The textural properties and surface chemistry of these KOH-activated carbons directly influence their energy storage performance, leading to higher capacitance, improved rate capability, and greater energy density. nih.govamericanelements.com The specific characteristics of the final carbon material depend on factors like the KOH-to-carbon ratio, activation temperature, and the nature of the initial carbon source. nih.govnih.gov

Table 3: Effect of KOH Activation on Carbon Materials for Energy Storage

Carbon Source	Activating Agent	Key Findings	Application	Source(s)
Various (biomass, polymers, etc.)	KOH	Produces ultrahigh specific surface area (>3000 m²/g) and well-defined micropores.	Supercapacitors, Hydrogen Storage	nih.govwikipedia.org
Cassava Peel	KOH	Higher KOH concentration leads to higher surface area and pore volume.	Supercapacitors	wikipedia.org
Apricot Seeds	KOH	An optimal KOH:Carbon ratio of 1:1 yielded a maximum specific capacity of 180 F/g.	Supercapacitors	nih.gov
Molasses	KOH	Addition of KOH prior to carbonization increases surface functionality and specific capacitance (up to 244 F/g).	Supercapacitors	americanelements.com
Rice Husk & Walnut Shell	KOH	Achieved high specific capacities (157.8 F/g and 152 F/g respectively) but showed decreased rate capability at higher scan rates.	Supercapacitors	wikipedia.org

Electrolyte in Advanced Battery Systems and Fuel Cells

Materials Science and Engineering

In the fields of materials science and engineering, this compound is indispensable for surface modification, microfabrication, and the synthesis of novel materials. Its ability to controllably etch and activate surfaces at the micro and nano-scale makes it a cornerstone of modern manufacturing and material design.

The efficiency of crystalline silicon (c-Si) solar cells is significantly influenced by the amount of light they can capture. A key strategy to minimize reflection and enhance light trapping is surface texturing. wikipedia.org this compound is a primary etchant used in an anisotropic wet chemical etching process to create microscopic, pyramid-shaped structures on the surface of monocrystalline silicon wafers. mdpi.com This process is favored for its cost-effectiveness and ability to produce uniform textures. city.ac.uk

Before texturing, KOH solutions are also used for saw-damage etching to remove surface defects caused by wafer slicing, resulting in a smoother, more uniform surface ready for subsequent processing steps. wikipedia.orgub.edu The effectiveness of the etching process depends on several parameters, which can be fine-tuned to achieve optimal pyramid morphology.

Table 1: Typical Parameters for KOH-based Silicon Wafer Texturing

Parameter	Typical Range/Value	Purpose & Effect
KOH Concentration	1-5% by weight	Influences etch rate and pyramid uniformity. mdpi.comscientific.net
Temperature	70-80°C	Significantly affects the etch rate; higher temperatures increase the reaction speed. scientific.netresearchgate.net
Etching Time	10-30 minutes	Determines the size and completeness of pyramid formation. mdpi.comscientific.net

| Additive (e.g., IPA) | 5-10% by volume | Isopropyl alcohol (IPA) is often added to improve the wettability of the silicon surface and ensure uniform etching. mdpi.comub.edu |

Research has shown that a solution of 3% KOH with 8% IPA at 80°C for 30 minutes can produce a uniform, high-density surface of well-shaped pyramids. scientific.net

The same principle of anisotropic wet etching that benefits solar cells is critically important in the fabrication of microchips, particularly for Micro-Electro-Mechanical Systems (MEMS). researchgate.netmyu-group.co.jp KOH etching is a fundamental process used to create three-dimensional microstructures, such as cavities, V-shaped grooves, and through-silicon vias (TSVs), on silicon wafers. researchgate.netyoutube.com

The high selectivity of KOH is a major advantage. For instance, it exhibits an etch rate selectivity that can be up to 400 times higher for the <100> crystal planes compared to the <111> planes. wustl.edu This allows for the precise and reproducible fabrication of complex geometries defined by masking materials like silicon dioxide (SiO₂) or silicon nitride (Si₃N₄), which are etched by KOH at a much slower rate. myu-group.co.jpresearchgate.net

The fabrication process often involves multiple steps where KOH is used. For example, in creating an array of hollow microneedles, an initial KOH etch can be used to form pyramidal notches on the silicon surface, which guide the subsequent formation of deeper structures. researchgate.net A second, longer KOH etch may then be used to shape the final microneedles, demonstrating the versatility of the process. researchgate.net The precise control over etch rate, achieved by managing KOH concentration and temperature, is essential for the high-volume manufacturing of sensors, actuators, and other micro-scale devices. researchgate.net

This compound plays a crucial role as a reagent and catalyst in the synthesis of various advanced nanomaterials. Its function as a strong base or a source of hydroxide ions is fundamental to many precipitation and solvothermal synthesis methods. scribd.comresearchbib.com

For instance, KOH is used in the synthesis of zinc oxide (ZnO) nanoparticles. ecoinvent.orgjocpr.com In a typical process, a KOH solution is added to a zinc salt solution (like zinc acetate (B1210297) dihydrate) in a solvent such as methanol (B129727) or ethanol (B145695). The hydroxide ions trigger the precipitation of ZnO nanocrystals. researchbib.comecoinvent.org The reaction conditions, including temperature and the concentration of KOH, can be controlled to influence the resulting particle size and morphology, which in turn affects the material's properties for applications in electronics and optoelectronics. ecoinvent.org

In another application, KOH serves as a base in the co-precipitation synthesis of magnetic nanoparticles. acs.org Research has shown that the strength of the base used (e.g., KOH vs. a weaker base like ammonium (B1175870) hydroxide) influences the final size of the synthesized nanoparticles. acs.org

Specifically, potassium-doped calcium hydroxide [Ca(OH)₂:K] nanoparticles have been synthesized via a simple wet chemical precipitation method. scribd.commdpi.comacs.orgtechscience.com In this process, precursors like calcium chloride and potassium chloride are dissolved, and the addition of a strong base (in some syntheses, sodium hydroxide is used alongside the potassium source) induces the formation of the doped nanoparticles. scribd.commdpi.com KOH can also act as a stabilizer, preventing the agglomeration of newly formed nanoparticles and ensuring a more uniform size distribution. scribd.com

This compound is a premier chemical activating agent used to transform various carbon precursors—such as biomass, lignin, and waste materials—into high-performance porous carbon materials. unacademy.combyjus.com These materials are characterized by an exceptionally high specific surface area (up to 3000 m²/g), a large pore volume, and a well-defined micropore size distribution, making them ideal for applications like supercapacitor electrodes. unacademy.comgoogle.com

The activation process involves mixing a carbon source with KOH and heating the mixture to high temperatures (typically >700°C) in an inert atmosphere. mdpi.com The mechanism of KOH activation is complex, involving several chemical reactions:

Redox Reactions: KOH reacts with carbon to produce potassium metal (K), hydrogen gas (H₂), and potassium carbonate (K₂CO₃). mdpi.com 6KOH + 2C → 2K + 3H₂ + 2K₂CO₃

Decomposition: At higher temperatures, the potassium carbonate can decompose or react further with carbon. mdpi.com

Intercalation and Etching: The resulting metallic potassium vapor intercalates into the carbon lattice, expanding its structure. This, along with the etching effects of various potassium compounds, creates an extensive network of micropores and mesopores.

The ratio of KOH to carbon and the activation temperature are critical parameters that determine the final pore structure and surface area of the carbon material, which directly impacts its electrochemical performance. Research on activating waste fine coke showed that a dual-activation system using molten salts and KOH could produce microporous-dominant carbon with an ultrahigh specific surface area, leading to exceptional performance in supercapacitors.

Table 2: Effect of KOH Activation on Carbon Properties for Supercapacitors

Carbon Source	Activation Conditions	Resulting Specific Surface Area (m²/g)	Specific Capacitance (F/g)
Activated Carbon	KOH/Carbon ratio of 6:1	3405	335
Waste Tea	KOH/Carbon ratio of 3:1, 800°C	1451	162.6
Lignin	KOH/Lignin ratio of 3:1	2400	256

Data compiled from multiple research findings. google.commdpi.com

Chemical Synthesis and Derivatization

This compound is a foundational precursor in the chemical industry for the production of a wide array of other essential potassium compounds. Neutralization reactions involving KOH are a common and direct route to synthesizing various potassium salts for diverse applications.

Potassium Carbonate (K₂CO₃): The modern commercial production of potassium carbonate, also known as potash, is achieved through the reaction of this compound with carbon dioxide. wikipedia.org An aqueous solution of KOH is carbonated, leading to the formation of potassium carbonate solution, from which the solid salt can be crystallized. unacademy.com 2KOH + CO₂ → K₂CO₃ + H₂O

Potassium Permanganate (B83412) (KMnO₄): The industrial synthesis of this powerful oxidizing agent is a multi-step process that begins with this compound. myu-group.co.jp Manganese dioxide (MnO₂) is fused with concentrated KOH and heated in the presence of an oxidizing agent like oxygen to produce potassium manganate (B1198562) (K₂MnO₄), a green intermediate compound. 2MnO₂ + 4KOH + O₂ → 2K₂MnO₄ + 2H₂O The potassium manganate is then converted to potassium permanganate through electrolytic oxidation in an alkaline medium.

Potassium Phosphates: Various potassium phosphates, which are highly soluble salts valued as fertilizers and food additives, are prepared by reacting phosphoric acid (H₃PO₄) with this compound. youtube.com The specific phosphate (B84403) salt produced (e.g., monopotassium phosphate, dipotassium (B57713) phosphate) depends on the stoichiometric ratio of the reactants. mdpi.com The general reaction for producing monopotassium phosphate (MKP) is: KOH + H₃PO₄ → KH₂PO₄ + H₂O

Synthesis of Dithiocarbazinate and Isoxazole (B147169) Derivatives

This compound (KOH) serves as a crucial reagent in the synthesis of various heterocyclic compounds, including dithiocarbazinate and isoxazole derivatives. wisdomlib.org

In the synthesis of potassium dithiocarbazinate, this compound is dissolved in absolute ethanol. tandfonline.com To this cooled solution, an acid hydrazide is added, followed by the portion-wise addition of carbon disulfide with constant stirring. tandfonline.com The reaction mixture is agitated for an extended period at room temperature, leading to the precipitation of potassium dithiocarbazinate. tandfonline.com This intermediate can then be used in further reactions, such as treatment with hydrazine (B178648) hydrate (B1144303) to form triazole derivatives or reacting with aromatic acids to produce other complex heterocyclic structures. tandfonline.comajol.info Dithiocarbazinate derivatives are formed through the combination of hydrazides, carbon disulfide, and this compound in absolute ethanol. uoz.ac.ir

For the synthesis of isoxazole derivatives, this compound is often used as a base in the initial step of Claisen-Schmidt condensation to form chalcones. derpharmachemica.com These chalcones are then reacted with hydroxylamine (B1172632) hydrochloride in the presence of this compound in an ethanol solution to yield the final isoxazole derivatives. derpharmachemica.comorientjchem.org This method is employed to produce a variety of substituted isoxazoles, which are investigated for their biological activities. derpharmachemica.comnih.gov

Preparation of Novel Chalcone (B49325) Derivatives

This compound is a commonly employed base catalyst in the Claisen-Schmidt condensation reaction for the synthesis of chalcones. chemrevlett.comscialert.net This reaction involves the condensation of an appropriate acetophenone (B1666503) with a substituted benzaldehyde. scialert.net

The general procedure involves dissolving the ketone in a solvent like methanol or ethanol, followed by the addition of an aqueous solution of this compound to achieve a basic pH. chemrevlett.comgoogle.com A solution of the aldehyde in the same solvent is then added slowly to the reaction mixture. chemrevlett.com The reaction can be carried out at room temperature over several hours or with the application of heat or sonication to reduce the reaction time. chemrevlett.comscialert.net Upon completion, the reaction mixture is typically acidified, leading to the precipitation of the chalcone derivative. scialert.net The yield and purity of the synthesized chalcones can be influenced by reaction conditions such as temperature, reaction time, and the specific reactants used. chemrevlett.comscialert.net

Derivatization of Pharmaceutical Compounds (e.g., Misoprostol) for Analytical Purposes

This compound plays a significant role in the derivatization of certain pharmaceutical compounds to enhance their analytical detection. A notable example is its use in the analysis of misoprostol (B33685), a prostaglandin (B15479496) E1 analogue. wisdomlib.org Misoprostol has low native UV absorbance, making its quantification in pharmaceutical formulations and dissolution samples challenging. wisdomlib.orgijaer.org

To overcome this, a derivatization process using alcoholic this compound is employed. ijaer.org Treatment with methanolic or alcoholic this compound converts misoprostol into a derivative with a significantly higher UV absorbance at a different wavelength (around 285 nm compared to the original 203 nm). wisdomlib.orgijaer.org This chemical transformation, followed by acid neutralization, results in a stable and soluble product that can be accurately and sensitively measured using standard HPLC-UV detection methods. ijaer.orgamazonaws.com This derivatization step is crucial for developing reliable and validated analytical methods for quality control and dissolution testing of misoprostol tablets. wisdomlib.orgijaer.org

Environmental Science and Remediation Research

Neutralization of Acidic Wastewater

This compound is a strong base used for the neutralization of acidic wastewater in various industrial applications. nih.govtidjma.tn The process of neutralization is critical to prevent the corrosion of sewage infrastructure, avoid disruption of biochemical processes in biological treatment plants and natural water bodies, and to facilitate the precipitation of heavy metal salts from wastewater. nih.gov

Acidic industrial wastewater, characterized by a pH lower than 6.0, must often be neutralized to a pH range of 6.5 to 8.5 before being discharged into municipal sewers or water bodies. nih.gov this compound is one of the chemical reagents, along with sodium hydroxide and calcium hydroxide, used to raise the pH of acidic effluents. tidjma.tn The selection of the neutralizing agent depends on factors such as the strength and concentration of the acid in the wastewater and the desired final pH. tidjma.tn In some cases, spent this compound recovered from industrial processes, such as petroleum refining, is recycled and used on-site to neutralize acidic streams. epa.gov

Removal of Heavy Metals from Contaminated Water

This compound is utilized in processes aimed at removing heavy metals from contaminated water. One approach involves the chemical activation of adsorbents. For instance, agricultural waste products like peanut shells can be carbonized and then chemically activated with a this compound solution. icm.edu.pljeeng.netbibliotekanauki.pl This activation process modifies the surface of the material, increasing its porosity and the number of oxygen-containing functional groups, such as carboxyl groups. researchgate.net

These modified adsorbents, often referred to as activated carbon or biochar, exhibit a significantly enhanced capacity to adsorb heavy metal ions like zinc, lead, and cadmium from aqueous solutions. icm.edu.plbibliotekanauki.plresearchgate.net The effectiveness of heavy metal removal is influenced by factors such as pH, contact time, adsorbent dose, and the initial concentration of the metal ions. jeeng.netbibliotekanauki.pl Studies have shown that KOH-activated adsorbents can achieve high removal percentages for various heavy metals, with the adsorption process often following the Langmuir isotherm model. bibliotekanauki.plresearchgate.net The order of sorption capacity for different metals can vary, but often follows the order of Pb(II) > Cu(II) > Cd(II) > Zn(II). researchgate.net

Carbon Capture and Storage Technologies

This compound is a key chemical in certain direct air capture (DAC) technologies, which aim to remove carbon dioxide (CO2) directly from the atmosphere. iea.org In liquid DAC (L-DAC) systems, an aqueous solution of this compound is used as an absorbent. iea.orglbl.gov

When air is passed through this solution, the CO2 reacts with the this compound to form potassium carbonate. lbl.govtrellis.net This reaction is thermodynamically favorable, making this compound an effective capturing agent. lbl.gov The captured CO2 can then be released from the potassium carbonate solution through a regeneration process that typically involves heating, allowing the this compound to be reused for subsequent capture cycles. lbl.govtrellis.net While effective, a significant challenge for this technology is the high energy input required for the regeneration step. iea.orglbl.gov Research is ongoing to improve the efficiency and reduce the costs associated with KOH-based DAC systems, including exploring alternative solvents to enhance CO2 solubility and reduce energy consumption. lbl.govuliege.be

Studies on the Environmental Fate and Biodegradability (or lack thereof) of KOH

This compound (KOH), an inorganic compound, is not subject to biodegradation by microorganisms because it lacks organic functional groups that bacteria and fungi can metabolize. chemicals.co.ukineos.comineos.comsigmaaldrich.com Its environmental impact is primarily associated with its high reactivity and effect on pH. oecd.org When released into the environment, KOH dissociates into potassium (K+) and hydroxyl (OH-) ions. oecd.org The high water solubility and low vapor pressure of KOH mean it is most likely to be found in aquatic environments. oecd.org

The primary environmental concern with KOH is its potential to significantly increase the pH of water and soil. chemicals.co.ukoecd.org In aquatic systems lacking sufficient buffering capacity, a sudden increase in pH can be toxic to aquatic organisms. chemicals.co.ukineos.comoxy.com However, this effect is often localized and temporary as the substance dissipates. chemicals.co.uk In soil, excessive KOH can disrupt the pH balance, making it highly alkaline and potentially harmful to many plant species and essential soil bacteria. chemicals.co.uk

Despite its caustic nature, the environmental risk is somewhat mitigated because KOH is readily neutralized by acids present in the natural environment, such as carbonic acid formed from atmospheric carbon dioxide. ineos.comineos.comoecd.org Furthermore, significant emissions are not expected during normal use, and industrial effluents are typically neutralized before discharge. oecd.org Life cycle assessments of processes using KOH, such as in the production of activated carbon, have noted that its use can contribute to environmental impacts like marine ecotoxicity. rsc.orgresearchgate.net However, it does not contribute to biological oxygen demand in water. ineos.comoxy.com

Biomedical and Life Sciences Research

Preparation of Biological Samples for Microscopic Examination (e.g., Fungal Diagnostics, Insect Anatomy)

This compound is a crucial reagent in microscopy for the preparation of various biological specimens. hardydiagnostics.com Its primary function is as a clearing agent, digesting proteins and other cellular debris to make specific structures more visible. hardydiagnostics.commicrobenotes.com

Fungal Diagnostics: In mycology, a KOH preparation or KOH mount is a standard, rapid, and inexpensive test for diagnosing fungal infections. microbenotes.comwikipedia.orgthekingsleyclinic.com A solution of 10-20% KOH is applied to a clinical sample, such as skin scrapings, nail clippings, or hair. microbenotes.comslideshare.netijdvl.com The KOH dissolves keratin (B1170402) and other host cells, leaving the alkali-resistant fungal elements like hyphae, spores, or yeast intact and visible for microscopic examination. hardydiagnostics.commicrobenotes.comdiagnopein.com This allows for the quick differentiation of fungal infections from other skin conditions. wikipedia.org While culture remains the gold standard, the KOH test is a valuable point-of-care diagnostic tool. nih.gov

Insect Anatomy: Entomologists use KOH solutions, typically around 10%, to study the fine anatomical structures of insects. wikipedia.orgatamanchemicals.commasterchem.lvlaboratoriumdiscounter.nl The process involves macerating the soft tissues of the insect, which are decomposed by the KOH, leaving the hard, chitinous exoskeleton, including genitalia and other fine structures, intact for detailed examination. wikipedia.orgatamanchemicals.com This technique is essential for taxonomic studies and morphological research.

Investigations into Mucolytic Activity

Recent research has explored the mucolytic properties of this compound. researchgate.net In vitro studies have demonstrated that buffered KOH solutions can reduce the viscosity and surface tension of respiratory mucus. biorxiv.orgbiorxiv.org This effect is attributed to its alkaline nature, which can alter the physicochemical properties of mucus. researchgate.netbiorxiv.org The proposed mechanism involves the alkalizing effect and the reduction of the mucus contact angle. biorxiv.orgbiorxiv.org Studies in mice have also shown that inhaled KOH can have a mucolytic effect in bronchoalveolar lavage. biorxiv.org These findings suggest a potential for KOH in applications where breaking down thick mucus is beneficial. researchgate.netbiorxiv.org

Molecular Docking Simulations and Intermolecular Interactions with Biological Macromolecules (e.g., Immunoglobulins)

Molecular docking studies have been employed to investigate the interactions between this compound and biological macromolecules. Research has explored the affinity of KOH for the disulfide bonds within the Fab regions of immunoglobulins (IgA, IgG, and IgM). biorxiv.org These in silico studies revealed exergonic binding, suggesting that KOH has the potential to interact with and possibly break these disulfide bonds. biorxiv.org This interaction affinity appears to increase with higher concentrations of KOH molecules. biorxiv.org Such research forms a part of structural proteomics, aiming to understand how small molecules like KOH can affect the structure and function of large biological molecules. biorxiv.org Other simulations have investigated the binding of KOH to various viral and human proteins, such as coronavirus spike glycoprotein (B1211001) and human ACE2 receptors, indicating potential intermolecular interactions. researchgate.netbiorxiv.orgdntb.gov.ua

Role in Bacterial Metabolism Studies (Warburg Manometry)

Historically, this compound has played a significant role in metabolic studies, particularly in the technique of Warburg manometry or respirometry. In these experiments, which measure the rate of oxygen consumption by cells or tissues, a small amount of concentrated KOH solution is placed in a separate well within the sealed reaction flask. As the organisms respire, they consume oxygen and produce carbon dioxide. The this compound avidly absorbs the CO2 produced, creating a net decrease in gas pressure within the manometer, which is directly proportional to the amount of oxygen consumed. This application was fundamental in early studies of bacterial and cellular metabolism.

Research on Potential Therapeutic Applications (e.g., Wart Treatment)

This compound has been investigated as a topical treatment for viral warts, including common, plane, and anogenital warts. jocpr.comnih.govresearchgate.net Its therapeutic effect is primarily attributed to its keratolytic properties, where the strong alkali destroys the virus-infected cells. jocpr.comnih.govlmj.lyresearchgate.net This destructive action may also induce a local inflammatory response, which can contribute to the resolution of the warts. nih.govlmj.ly

Clinical studies have evaluated the efficacy of various concentrations of KOH solutions (ranging from 5% to 30%) for wart treatment. jocpr.comnih.govekb.eg These trials have often compared KOH to other treatments like cryotherapy, trichloroacetic acid (TCA), and laser therapy. jocpr.comekb.egresearchgate.net The results from these studies are summarized in the table below.

Table 1: Summary of Research Findings on KOH for Wart Treatment

Study Focus	KOH Concentration(s)	Comparator(s)	Key Findings
Common Warts	15%	Cryotherapy	Both treatments showed equal therapeutic effects; however, warts disappeared in a shorter time with KOH. jocpr.com
Plane Warts	5% and 10%	N/A (Compared concentrations)	Both concentrations were effective, with cure rates of 80.3% (5% KOH) and 82.1% (10% KOH) after four weeks. nih.gov
Plane Warts	10%	50% Trichloroacetic Acid (TCA)	Both treatments were effective with no significant difference in clinical response. researchgate.netekb.eg
Anogenital Warts	5%	Cryotherapy, CO2 Laser	Showed comparable efficacy to both cryotherapy and CO2 laser vaporization. researchgate.net
Palmoplantar Warts	10%	Liquid Nitrogen Cryotherapy	No significant difference found in efficacy between the two treatments. jpad.com.pk

These studies collectively suggest that topical KOH can be an effective and safe option for the treatment of various types of warts. jocpr.comnih.gov

Analytical and Computational Studies of Potassium Hydroxide Systems

Analytical Chemistry Applications

Potassium hydroxide (B78521) (KOH) is a cornerstone reagent in analytical chemistry, valued for its properties as a strong base. dravyom.com Its complete dissociation in aqueous solutions into potassium (K+) and hydroxide (OH-) ions underpins its utility in a variety of laboratory applications, from quantitative analysis to the preparation of chemical reagents. bostonbioproducts.compatsnap.com

Potassium hydroxide is extensively used as a titrant for the quantitative analysis of acidic solutions. patsnap.com This acid-base titration technique allows for the determination of an unknown concentration of an acid. mometrix.com The fundamental reaction is a neutralization process where KOH reacts with an acid to form a salt and water. For example, the reaction with hydrochloric acid (HCl) is: KOH + HCl → KCl + H₂O. riccachemical.com

The process involves the gradual addition of a standardized KOH solution (a solution of known concentration) to a specific volume of the acidic solution. mometrix.com An indicator is typically added to the acidic solution to signal the equivalence point, which is the point at which the moles of the base are stoichiometrically equal to the moles of the acid. mometrix.comsydney.edu.au The end point, the observed color change of the indicator, is used to approximate the equivalence point. sydney.edu.aupractical-science.com

The choice of indicator is critical and depends on the concentration of the reactants, as this affects the shape of the titration curve. riccachemical.com For the titration of a strong acid with a strong base like KOH, a wide range of indicators can be used. When both the acid and base are at a concentration of 1 Normal, indicators with a pH range between 3 and 10.5 are suitable. riccachemical.com However, for more dilute solutions, such as 0.1 Normal, the effective pH range narrows to 4.5 to 9.5. riccachemical.com

Table 1: Suitable Indicators for KOH Titrations

Indicator	Effective pH Range	Suitable for 1N Titration	Suitable for 0.1N Titration
Methyl Orange	3.1 - 4.4	Yes	No
Bromocresol Green	3.8 - 5.4	Yes	Yes
Methyl Red	4.4 - 6.2	Yes	Yes
Bromothymol Blue	6.0 - 7.6	Yes	Yes
Phenol Red	6.8 - 8.4	Yes	Yes
Phenolphthalein (B1677637)	8.2 - 10.0	Yes	Yes
Thymolphthalein	9.3 - 10.5	Yes	No

Data derived from reference riccachemical.com.

The concentration of the unknown acid can then be calculated based on the volume of the KOH solution required to reach the end point. mometrix.com For instance, in determining the purity of technical grade this compound, it can be titrated against a standard acid solution like vinegar (acetic acid), using phenolphthalein as an indicator. youtube.com

As a strong base, this compound is a vital tool for pH regulation in various laboratory processes. bostonbioproducts.comwestlab.com.au It is used to precisely adjust and maintain the pH of solutions, particularly when alkaline conditions are required. westlab.com.auapcpure.com Because KOH dissociates completely in water, it effectively increases the concentration of hydroxide ions, thereby raising the solution's pH. bostonbioproducts.com This property is crucial in numerous chemistry and biology experiments where reactions are sensitive to pH, such as in enzyme kinetics studies. westlab.com.au It is also used to manipulate the solubility of certain reagents. bostonbioproducts.com

This compound is a fundamental component in the preparation of various reagents for chemical analysis. dravyom.com Standardized solutions of KOH, such as 0.1 M or 1 N, are commonly prepared for use in titrations and other analytical procedures. pharmaguideline.co.ukpharmaupdater.com The preparation of a 0.1 M KOH solution, for example, involves dissolving a precise amount (5.611 grams) of KOH in distilled water to make a final volume of one liter. pharmaguideline.co.uk

Ethanolic this compound is another important reagent prepared for specific analyses, such as in pharmaceuticals. pharmaguideline.com Its preparation involves dissolving KOH in water and then adding aldehyde-free ethanol (B145695). pharmaguideline.com This solution must be standardized, often by titrating it against a standard solution of hydrochloric acid using phenolphthalein as an indicator. pharmaguideline.com KOH is also used to prepare reagents for diagnostic purposes, like the KOH mount used in mycology to clear clinical specimens for the microscopic observation of fungi. microbenotes.com

Computational Chemistry and Molecular Modeling

Computational methods provide deep molecular-level insights into the behavior of this compound systems, complementing experimental findings. Techniques like Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations are employed to study reaction mechanisms, ionic interactions, and transport properties that are difficult to observe directly.

Density Functional Theory (DFT) is a powerful computational tool used to investigate the electronic structure and reactivity of molecules, elucidating reaction pathways and mechanisms involving this compound. DFT calculations have been applied to understand how KOH acts as a catalyst or promoter in various chemical transformations.

Table 2: DFT Calculation Results for NO Reduction on Biochar

Biochar Surface Condition	Rate-Determining Activation Energy	Pre-exponential Factor
Pristine Biochar	161.5 kJ/mol	6.23 x 10¹⁴ s⁻¹
Activation by K Adsorbates	129.3 kJ/mol	4.86 x 10¹⁴ s⁻¹
Activation by K and OH Adsorbates	125.8 kJ/mol	8.89 x 10¹⁴ s⁻¹

Data derived from reference acs.org.

Molecular dynamics (MD) simulations are instrumental in studying the dynamic behavior of ions in solution, such as hydroxide mobility and ionic conductivity in aqueous KOH. nih.gov Predicting ionic conductivity is crucial for applications like electrolytes in energy storage and conversion. nih.gov

Classical and ab initio MD simulations struggle to fully capture the enhanced mobility of the hydroxide ion (OH-), which is transferred through water via the Grotthuss transfer mechanism. nih.gov However, recent advances using machine learning molecular dynamics have enabled the investigation of thousands of transfer events. nih.gov These simulations confirm that the Grotthuss transfer is rate-limited by the rearrangement of hydrogen bonds around the hydroxide ion. nih.gov

Multiscale simulation approaches that combine ab initio molecular dynamics (AIMD) with other techniques can now predict hydroxide transport and conductivity with near-ab initio accuracy over millisecond timescales. papers.coolarxiv.org This allows for the study of hydroxide mobility in complex environments like anion-exchange membranes. papers.coolarxiv.org MD simulations have also been used to evaluate the performance of different force fields in predicting the ionic conductivity of KOH in non-aqueous solvents like ethylene (B1197577) glycol, comparing the computational results with experimental measurements. nih.gov These studies provide critical insights into ion-ion and ion-solvent interactions that govern charge transport at the molecular level. nih.gov

Spectroscopic Investigations of KOH and Related Compounds

Fourier-Transform Infrared (FTIR) and Ultraviolet-Visible (UV-Vis) spectroscopy are essential techniques for the characterization of materials involving this compound. FTIR spectroscopy is particularly effective for identifying functional groups within a material. niscpr.res.in In studies of potassium-doped calcium hydroxide nanoparticles, FTIR analysis identified a sharp peak at 3643.96 cm⁻¹ corresponding to the O-H stretching band and a peak at 1661 cm⁻¹ for the O-H bending vibration. researchgate.netresearchgate.net The position of the O-H bending peak showed a slight deviation from literature values, which was attributed to the presence of potassium in the material. researchgate.netresearchgate.net Similarly, in the characterization of polymers synthesized using KOH, FTIR is a primary tool for structural analysis. metu.edu.tr

UV-Vis spectroscopy is used to investigate the electronic transitions and optical properties of materials. uobaghdad.edu.iq For gaseous this compound, UV-Vis absorption spectra show distinct bands. researchgate.net A study of a KOH sample revealed two well-defined absorption bands at 239 nm and 287 nm, which were assigned to OH⁻ → K⁺ electronic transitions. researchgate.net Additional peaks at higher wavelengths were attributed to the presence of potassium carbonate (K₂CO₃) as an impurity. researchgate.net This technique is also used to determine the optical band gap of materials, such as activated carbon prepared via KOH activation, where the absorption edge can be identified from the optical spectra. niscpr.res.in

Technique	Wavelength/Wavenumber	Assignment	Material System	Reference
FTIR	3643.96 cm⁻¹	O-H Stretching	Potassium-doped Ca(OH)₂	researchgate.netresearchgate.net
FTIR	1661 cm⁻¹	O-H Bending	Potassium-doped Ca(OH)₂	researchgate.netresearchgate.net
UV-Vis	239 nm, 287 nm	OH⁻ → K⁺ Electronic Transition	KOH	researchgate.net
UV-Vis	322 nm, 358 nm	CO₃²⁻ → 2K⁺ Charge Transfer	K₂CO₃ in KOH sample	researchgate.net

X-ray diffraction (XRD) is a definitive method for the phase analysis of crystalline solids, making it invaluable for identifying precipitates in systems containing this compound. rsc.org This technique provides information on the crystalline structure, phase composition, and purity of a material.

In the context of producing this compound via the electrochemical method, purification of the initial potassium chloride solution is necessary to remove calcium and magnesium ions. jomardpublishing.com This is achieved by precipitating them using reagents like potassium carbonate and this compound. jomardpublishing.com X-ray phase analysis of the resulting sediment confirmed that the precipitates consisted mainly of calcium carbonate (CaCO₃) and magnesium hydroxide (Mg(OH)₂). jomardpublishing.com

Similarly, during the electropolishing of tungsten wires in aqueous KOH solutions, supersaturation can lead to the precipitation of various compounds. rsc.org XRD is a key technique used to identify the composition of these solid precipitates. rsc.org In another study involving synthesis in a 5% KOH solution, XRD analysis of the resulting powder identified diffraction peaks indicating the formation of a separate phase corresponding to potassium oxide (K₂O). researchgate.net

Flash photolysis is a powerful technique for studying short-lived chemical intermediates and reaction kinetics. When applied to aqueous this compound solutions, it reveals the formation of various transient species.

Seminal studies on the flash photolysis of KOH solutions with concentrations greater than 0.03 M have shown different outcomes depending on the dissolved gases. rsc.orgrsc.org In hydrogen-saturated solutions, the formation of hydrated electrons (e⁻aq) was observed. rsc.orgrsc.org Conversely, in air-saturated (oxygen-containing) solutions, the experiments led to the formation of the superoxide (B77818) radical anion (O₂·⁻) and the ozonide radical ion (O₃·⁻). rsc.orgrsc.org A reaction mechanism to explain these observations, supported by kinetic computer simulations, was proposed. rsc.orgrsc.org

The ozonide radical ion (O₃·⁻) is a species of particular interest in such studies. It has a strong absorption in the visible spectrum around 440 nm, making it readily detectable by spectrophotometric methods used in conventional flash photolysis. iwaponline.com This makes flash photolysis of strongly alkaline solutions an efficient method for generating and studying the kinetics of O₃·⁻. iwaponline.com

Environmental and Sustainability Considerations in Potassium Hydroxide Research

Life Cycle Assessment of Potassium Hydroxide (B78521) Production and Use

Databases such as ecoinvent provide life cycle inventory (LCI) data for KOH production. For instance, one dataset represents the production of a kilogram of KOH in an 85.6% aqueous solution through the electrolysis of KCl brine in electrolytic cells. wikipedia.orgloradchemical.com These assessments account for inputs like energy and raw materials, and outputs including products, co-products, and emissions.

LCA studies have been conducted on various applications of potassium hydroxide, revealing its environmental impact in different contexts:

Application	Key Findings from LCA	Citation
Perovskite Solar Cells	An LCI for lead iodide (PbI2) production, a component of these cells, quantified the necessary inputs, including 0.291 kg of KOH per kg of PbI2, and the resulting co-products and waste.	atamanchemicals.com
Ultra-High-Performance Concrete	An LCA of alkali-activated materials for this concrete showed that while it had a lower climate footprint than traditional Portland cement, its energy and water footprints were higher, partly due to the use of this compound and waterglass.	loradchemical.com
Carbon Capture Systems	A life cycle GHG assessment of a carbon-capturing system using KOH revealed significant embodied emissions from the chemical's life cycle. However, these were offset by the avoided emissions from the by-products generated.	americanelements.com

Waste Management and Effluent Treatment in Industrial Processes

The primary environmental concern with this compound is its high alkalinity, which can significantly alter the pH of ecosystems if released without treatment. nih.gov Industrial facilities using KOH are typically required to neutralize the pH of their effluents before discharge to prevent harm to aquatic life. nih.gov Fortunately, the pH of wastewater can be easily monitored and adjusted. nih.gov

Several innovative waste management strategies are being employed to enhance the sustainability of KOH use:

Potassium Recovery: Potassium in wastewater can be recovered and repurposed. For example, it can serve as a nutrient for the growth of microbes, algae, and plants, which can absorb it from the effluent. regulations.gov

Closed-Loop Regeneration: Some industrial processes create waste streams containing potassium salts, such as potassium fluoride (B91410) (KF), from neutralizing acidic catalysts like hydrofluoric acid (HF). fishersci.co.ukwikipedia.org Advanced systems can treat these waste streams to regenerate valuable chemicals. One such process involves using electrodialytic water splitting to convert the KF waste back into HF and KOH, which can then be reused in the industrial process. wikipedia.org Another approach uses the KF waste stream as a feedstock to manufacture new KOH, creating a closed-loop system that minimizes waste and reduces the need for virgin materials. fishersci.co.uk

Waste as a Resource: In some applications, industrial by-products can be used as a substitute for KOH. For instance, carbide lime waste is being explored as a more sustainable and cost-effective alternative to KOH for producing activated carbon from sewage sludge. ereztech.com

Development of Eco-Friendly Production and Application Technologies

Significant efforts are underway to make both the production and use of this compound more environmentally friendly.

Greener Production Methods:

Improved Electrolysis: The traditional chlor-alkali process for producing KOH is energy-intensive. The adoption of more advanced membrane cell technology has improved energy efficiency and reduced the environmental impact of production. fishersci.ca Furthermore, companies are beginning to utilize renewable energy sources for electrolysis, which significantly lowers the carbon footprint of the manufacturing process. americanelements.com In 2025, BASF launched an eco-friendly KOH production unit that leverages both renewable energy and modern electrolysis to minimize energy consumption and waste. americanelements.com

Green Synthesis: Researchers are developing novel methods for synthesizing this compound nanoparticles using plant-based extracts, such as from the stem-bark of Garcinia kola. fishersci.co.uk This "green synthesis" approach avoids the harsh conditions and high energy requirements of traditional manufacturing. fishersci.co.ukwikipedia.org

Sustainable Applications:

Biofuel Production: this compound is a key catalyst in the production of biodiesel through the transesterification of vegetable oils and animal fats. fishersci.cafishersci.com This includes recycling used cooking oils, turning a waste product into a sustainable fuel source. fishersci.com Over a quarter of biodiesel facilities globally use KOH as a catalyst. fishersci.nl

Energy Storage: Porous carbon materials derived from agricultural waste, such as corncobs, can be activated with a mild this compound solution. ereztech.com This green and energy-efficient method produces high-performance materials for supercapacitor electrodes, contributing to advancements in energy storage. ereztech.com

Green Chemistry: Chemical manufacturers are developing sustainable KOH variants with a reduced carbon footprint for use in products like green cleaners. fishersci.nl In agriculture, KOH-based fertilizer additives are being designed to improve nutrient efficiency and lessen environmental impact. fishersci.nl

Comparative Environmental Impact Studies with Other Strong Bases (e.g., NaOH)

This compound (KOH) and sodium hydroxide (NaOH) are two of the most common strong bases used in industry, and they are often compared for their environmental and economic viability. wikipedia.org

Production and Cost: The primary difference in their environmental footprint begins with their production. NaOH is produced from sodium chloride (common salt), which is more abundant and less expensive than the potassium chloride used to produce KOH. wikipedia.orgwikipedia.org This generally makes NaOH a more cost-effective option. wikipedia.orgwikipedia.org

Environmental and Application Differences: While both compounds are corrosive and require careful handling and disposal to protect aquatic ecosystems, they are also biodegradable. wikipedia.orgamericanelements.com There are, however, some distinctions in their application and environmental perception:

"Eco-Friendly" Perception: KOH is sometimes considered more environmentally friendly than NaOH. wikipedia.org This may be due to the beneficial role of potassium as a nutrient in soil, making its release in agricultural contexts less problematic than sodium. fishersci.be

Agricultural Use: KOH is used in organic farming as a pesticide and to neutralize acidic soils, presenting an eco-friendlier alternative to other chemicals. fishersci.bemims.com

Soap Production: The choice between the two hydroxides affects the final product. KOH is used to make softer, liquid soaps, while NaOH produces hard bar soaps. americanelements.comfishersci.be The higher solubility of KOH makes it preferable for liquid soap formulations. wikipedia.org

Energy and Reactivity: When dissolved in water, both bases release heat, but NaOH generates a significantly higher amount, which can present a greater handling risk. americanelements.com

Ultimately, the choice between KOH and NaOH depends on the specific industrial application, cost considerations, and desired characteristics of the end product. wikipedia.org

Future Directions and Emerging Research Areas

Novel Catalytic Applications of Potassium Hydroxide (B78521)

Potassium hydroxide is being increasingly explored as a potent and cost-effective catalyst in a variety of organic synthesis reactions. Its strong basicity is a key feature in these applications. patsnap.com

C-C Bond Formation and Organic Synthesis: Research has demonstrated the efficacy of potassium-bearing bases like KOH in catalyzing C-C bond formations. rsc.org It has been successfully used in the hydroamination of alkynes with imidazoles to produce either Z or E isomers of imidazolyl-enamines selectively, depending on the reaction time. rsc.org Furthermore, KOH in DMSO has been shown to catalyze the reaction between 1,4-diaryl-1,3-butadiynes and primary amines to yield 1,2,5-triarylpyrroles in high yields. rsc.org In some reactions, such as the catalytic Mannich reaction of an unactivated ester, the catalysis is understood to proceed via a "product base" mechanism, where the potassium salt of the product acts as a base to initiate the next catalytic cycle. rsc.org

Heterogeneous Catalysis: To simplify catalyst recovery and recycling, researchers have immobilized this compound on solid supports. KOH coated with alumina (B75360) (KOH-alumina) has proven to be a versatile and inexpensive heterogeneous catalyst. nih.gov This supported catalyst has shown high basicity and superior catalytic activity in transesterification processes for biodiesel production. nih.gov Its applications also extend to ester hydrolysis, selective alkylation, Michael addition, and cyanoethylation. nih.gov

Advanced Material Synthesis: KOH plays a role as a chemical activator in the synthesis of advanced carbon materials. For instance, it is used to modify carbon materials to increase their porosity and surface area, which is crucial for their electrochemical performance. mdpi.com In another novel application, activated carbon modified with a 10% KOH solution has been shown to exhibit enhanced catalytic stability for methane (B114726) cracking at 950°C, a process with potential for hydrogen production. aconf.org The introduction of KOH facilitates the formation of small particles on the carbon's surface, which bolsters its catalytic stability. aconf.org

Sustainable Processes: In the realm of green chemistry, KOH serves as a catalyst in the hydrothermal gasification process, which can convert waste materials like sewage sludge into syngas. youtube.comwikipedia.org It improves both the gas yield and the amount of hydrogen produced. wikipedia.org Additionally, a mechanochemical approach using KOH allows for the direct, solvent-free hydroxylation of aryl and heteroaryl fluorides, presenting a more atom-economical and environmentally friendly transformation method. rsc.org

A summary of selected catalytic applications is presented in the table below.

Catalytic Application	Role of KOH	Key Research Finding	Reference
Biodiesel Production	Catalyst in transesterification	Effectively catalyzes the conversion of triglycerides into biodiesel, with KOH being preferred for its efficacy. patsnap.competronaftco.comelchemy.com	patsnap.competronaftco.comelchemy.com
Hydroamination of Alkynes	Base catalyst	Selectively produces Z or E isomers of imidazolyl-enamines. rsc.org	rsc.org
Methane Cracking	Catalyst modifier	KOH-modified activated carbon shows enhanced stability for methane conversion to hydrogen. aconf.org	aconf.org
Hydrothermal Gasification	Catalyst	Improves the yield of gas and the amount of hydrogen from biomass. youtube.comwikipedia.org	youtube.comwikipedia.org
Aryl Fluoride (B91410) Hydroxylation	Reagent/Catalyst	Enables a solvent-free, mechanochemical F to OH exchange on aromatic substrates. rsc.org	rsc.org

Advanced Electrochemical Systems Utilizing KOH

This compound's high ionic conductivity in aqueous solutions makes it a preferred electrolyte in a variety of advanced electrochemical systems. persianutab.comgaz-gmbh.com

Alkaline Fuel Cells (AFCs): AFCs were among the first fuel cell technologies developed and were notably used by NASA in space missions. fuelcellstore.com They typically employ an aqueous solution of this compound as the electrolyte. fuelcellstore.comeolss.net The electrolyte facilitates the transport of hydroxide ions between the electrodes. fuelcellstore.com Research in this area focuses on improving cell performance and lifetime, with electrolyte concentration being a key parameter to optimize. fuelcellstore.comeolss.net

Alkaline Batteries: KOH is the standard electrolyte in modern alkaline batteries, which include nickel-cadmium (Ni-Cd), nickel-hydrogen, and manganese dioxide/zinc types. persianutab.comgaz-gmbh.compersianutab.com Its solution offers higher ionic conductivity compared to sodium hydroxide. gaz-gmbh.com In Ni-Cd batteries, the electrolyte is typically an aqueous KOH solution with a concentration of about 30 percent. gaz-gmbh.com

Green Hydrogen Production: A significant emerging application for KOH is in alkaline water electrolysis (AWE) for the production of "green hydrogen". alliancechemical.com In AWE systems, a 20-30% KOH solution is typically used as the electrolyte to split water into hydrogen and oxygen using renewable energy. alliancechemical.com KOH is favored for its high conductivity, chemical stability, and operational efficiency, which minimize internal resistance and improve hydrogen output at a lower energy cost. alliancechemical.com

Aqueous Hybrid Capacitors: Researchers are developing high-performance aqueous hybrid capacitors (AHCs) that utilize KOH as the electrolyte. One such system uses a polyaniline/reduced graphene oxide anode and a rescaled nickel oxide/reduced graphene oxide cathode in a KOH electrolyte. advancedsciencenews.com This AHC demonstrated excellent cycling stability, retaining nearly 100% capacity over 100,000 cycles, and enabled ultrafast charging. advancedsciencenews.com

Carbon Dioxide Removal Systems: In advanced life support systems for closed environments like the International Space Station, electrochemical systems are being developed for CO2 removal. nasa.gov One such system, BREATHE, uses a caustic scrubber with an alkali hydroxide like KOH to absorb carbon dioxide from the air, converting it to potassium carbonate. nasa.gov The carbonate solution is then sent to an electrochemical cell where the KOH is regenerated and high-pressure CO2 is produced. nasa.gov

Integration in Sustainable Chemical Manufacturing Processes

The principles of green chemistry, which aim to reduce or eliminate hazardous substances, are increasingly important in chemical manufacturing. This compound is integral to many of these sustainable processes. petronaftco.com

Renewable Biofuels: The production of biodiesel via the transesterification of vegetable oils and animal fats is a prime example of a sustainable process where KOH is a preferred catalyst. petronaftco.comelchemy.com It effectively facilitates the reaction, leading to high yields of biodiesel, a renewable alternative to fossil fuels. elchemy.comtaylorandfrancis.com

Water Treatment and Environmental Remediation: KOH is used in water treatment facilities to neutralize acidic wastewater and remove heavy metals. elchemy.comwestlab.com.au This application is crucial for ensuring water safety and environmental compliance for both municipal and industrial facilities. elchemy.com In the context of pulp and paper manufacturing, studies have compared the effluent from bleaching processes using KOH versus calcium hypochlorite. Results indicated that the effluent from KOH bleaching had lower chemical and biochemical oxygen demand, suggesting a potentially better environmental profile, although further treatment is still necessary. juniperpublishers.com

Solvent-Free Synthesis: As mentioned previously, mechanochemistry represents a significant advance in sustainable synthesis. The use of KOH for the direct hydroxylation of aryl fluorides without a solvent is a key example. rsc.org This method avoids the use of potentially harmful organic solvents, reduces waste, and improves atom economy.

Fertilizer Production: Potassium is an essential nutrient for plant growth. KOH is used in the production of various potassium-based fertilizers, which are vital for sustainable agriculture and ensuring food security. petronaftco.comcausticpellets.com Its use can help replenish soil nutrients and improve crop yields. causticpellets.com

Interdisciplinary Research with Biological and Environmental Systems

The reactivity of this compound is being explored in diverse interdisciplinary fields, bridging chemistry with biology and environmental science.

Biocremation: An unusual application of KOH is in a process known as alkaline hydrolysis, or "biocremation". wikipedia.orgpcc.eu This process uses a solution of this compound to accelerate the decomposition of soft tissues, leaving only the bones. wikipedia.org It is presented as a more environmentally friendly alternative to traditional cremation, as it is a slow combustion process that does not release harmful compounds into the atmosphere. pcc.eu Entomologists also use dilute KOH solutions to gently decompose the soft tissues of insects to study their fine anatomical structures. wikipedia.org

Virucidal Activity: Recent research has investigated the virucidal properties of this compound. One study modeled the interaction of KOH with the envelope structure of viruses, specifically Tospovirus. biorxiv.org The findings suggest that KOH interacts with the glycerophosphate structures in the viral envelope, leading to hydrolysis of the lipid layer and a loss of virucidal activity. biorxiv.org This opens up potential avenues for exploring KOH in therapeutic or disinfectant applications against enveloped viruses. biorxiv.org

Environmental Impact Studies: Research is ongoing to better understand the environmental fate and impact of KOH. For instance, studies on the effluent from pulp bleaching with KOH not only analyze its chemical composition but also consider its potential effects on the environment, such as its ability to neutralize soil acidity and add potassium as a nutrient. juniperpublishers.com However, its high alkalinity means that its discharge into the environment must be carefully managed, as it is moderately toxic to aquatic organisms and can significantly elevate the pH of unbuffered water systems. oxy.comnj.gov

Molecular Biology and Design: The Koh Research Group, while not exclusively focused on this compound, exemplifies an interdisciplinary approach that combines chemistry, molecular biology, and computational design. udel.edu This type of research focuses on designing and synthesizing molecules to address biological problems, such as rescuing the function of mutant proteins associated with human genetic diseases. udel.edu While not directly using KOH as a therapeutic agent, the fundamental understanding of molecular interactions, including those involving ions like potassium, is crucial to this field.

Q & A

Q. What key thermodynamic properties of potassium hydroxide are critical for reaction design?

this compound’s gas-phase thermochemical data, such as enthalpy of formation (ΔfH°gas = -654.80 kJ/mol) and entropy (S°gas = 327.99 J/mol·K), are essential for modeling energy balances and reaction spontaneity. These values, standardized by NIST, inform equilibrium calculations in gas-phase reactions or high-temperature processes . Researchers should validate these values against experimental conditions, as deviations may arise in aqueous or heterogeneous systems.

Q. How does this compound concentration affect pH in aqueous solutions?

A 0.1 M KOH solution has a pH of ~13.5 due to complete dissociation into K⁺ and OH⁻ ions. For precise pH control in experiments, use standardized solutions and account for temperature effects (e.g., pH decreases slightly with rising temperature due to reduced ionic activity). Calibrate pH meters with NIST-traceable buffers to ensure accuracy .

Q. What safety protocols are essential when handling this compound in laboratories?

• Personal Protective Equipment (PPE): Wear nitrile gloves, lab coats, and goggles to prevent skin/eye contact.
• Spill Management: Neutralize spills with weak acids (e.g., acetic acid) and use absorbent materials. Document spill procedures in lab-specific SOPs .
• Storage: Keep in airtight containers to prevent deliquescence and CO₂ absorption, which forms carbonate impurities .

Advanced Research Questions

Q. How can response surface methodology (RSM) optimize this compound’s role in CO₂ absorption?

RSM, combined with central composite design (CCD), identifies optimal conditions for CO₂ capture by KOH. For example, in a study varying temperature (25–65°C), pressure (2–10 bar), and concentration (0.01–1.21 M), RSM revealed that higher pressure increases CO₂ loading, while elevated temperature and concentration reduce it due to decreased gas solubility. Validate models using ANOVA and adjust polynomial equations to account for interaction effects (e.g., temperature × concentration) .

Q. What experimental designs effectively analyze this compound’s impact on specific cake resistance during crystallization?

Fractional factorial designs (e.g., 2⁴⁻1 with replicates) isolate variables like neutralization temperature, agitation type, and alkalinity source. For instance, recoding temperature into two-level factors (e.g., low/high) simplifies analysis. Use ANOVA to quantify the significance of factors and their interactions on specific cake resistance. Replicate runs minimize experimental error .

Q. How do predictive models like artificial neural networks (ANN) enhance biodiesel production using this compound?

ANN and Kriging models optimize transesterification parameters (e.g., methanol-to-oil ratio, KOH catalyst loading). In C. inophyllum biodiesel production, a 27-run CCD identified 0.98 wt.% KOH and 80-minute reaction time as optimal (98.1% yield). Validate models using R² (>0.95) and mean relative percentage deviation (<5%) .

Q. How to address contradictions in this compound’s effect on reaction variables?

Conflicting data (e.g., temperature’s dual role in CO₂ absorption kinetics vs. equilibrium) require sensitivity analysis. For example, while higher temperatures reduce CO₂ loading thermodynamically, they may enhance kinetic rates. Use perturbation plots in RSM to identify trade-offs and define operable ranges .

Q. What methodologies are used in synthesizing activated carbon with this compound?

The Taguchi method optimizes activation parameters (e.g., KOH concentration, CO₂ flow rate) to maximize surface area. For sawdust-derived activated carbon, a 1120 m²/g surface area was achieved via physiochemical activation. Characterize using BET for porosity and SEM for morphology .

Key Methodological Recommendations

• For Basic Research: Prioritize NIST-standardized data for thermodynamic modeling and validate with controlled lab experiments.
• For Advanced Studies: Employ RSM or factorial designs to dissect multifactorial systems. Use ANN for non-linear optimization in complex reactions.
• Safety Compliance: Integrate SOPs for spill management and PPE usage, referencing institutional guidelines .